Cas no 1174738-34-1 (4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol)

4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol is a heterocyclic compound featuring a thiazolopyridine core fused with a phenolic group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid bicyclic framework enhances binding affinity in target interactions, while the phenolic hydroxyl group offers functional versatility for further derivatization. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in synthetic workflows. Potential applications include the development of bioactive molecules, particularly in kinase inhibition or receptor modulation, due to its balanced lipophilicity and hydrogen-bonding capacity.
4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol structure
1174738-34-1 structure
Product Name:4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol
CAS No:1174738-34-1
MF:C12H12N2OS
MW:232.301481246948
CID:2123558
PubChem ID:135741663
Update Time:2025-10-29

4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol
    • 4-(4,5,6,7-tetrahydro-1H-[1,3]thiazolo[5,4-c]pyridin-2-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDIN-2-YL)PHENOL
    • DTXSID50734424
    • AKOS011840889
    • 1174738-34-1
    • SCHEMBL327547
    • DB-331640
    • ALHQMCVTOYKMJQ-UHFFFAOYSA-N
    • 4-(4,5,6,7-Tetrahydro-thiazolo[5,4-c]pyridine-2-yl)-phenol
    • MDL: MFCD16794828
    • Inchi: 1S/C12H12N2OS/c15-9-3-1-8(2-4-9)12-14-10-5-6-13-7-11(10)16-12/h1-4,13,15H,5-7H2
    • InChI Key: ALHQMCVTOYKMJQ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)O)=NC2=C1CNCC2

Computed Properties

  • Exact Mass: 232.06703418Da
  • Monoisotopic Mass: 232.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 73.4Ų

4-(4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-yl)-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029198206-250mg
4-(4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-yl)phenol
1174738-34-1 95%
250mg
$405.60 2023-09-04
Alichem
A029198206-1g
4-(4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-yl)phenol
1174738-34-1 95%
1g
$994.50 2023-09-04
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